Methyl 2-chloro-4-(methylamino)-5-nitrobenzoate

• Molecular Formula: C9H9ClN2O4
• Molecular Weight: 244.63 g/mol
• IUPAC Name: methyl 2-chloro-4-(methylamino)-5-nitrobenzoate
• InChI: InChI=1S/C9H9ClN2O4/c1-11-7-4-6(10)5(9(13)16-2)3-8(7)12(14)15/h3-4,11H,1-2H3
• InChI Key: ILXWMVDVVBUSKT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C(=C1)Cl)C(=O)OC)[N+](=O)[O-]

Description

Methyl 2-chloro-4-(methylamino)-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H9ClN2O4 and its molecular weight is 244.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionylchloride (3.87 g, 32 mmol) is added dropwise at rt to a mixture of 2-chloro-4-methylamino-5-nitro-benzoic acid (5.00 g, 22 mmol) and 45 mL MeOH and it is stirred at reflux overnight. The mixture is cooled to rt and the precipitate is collected by filtration and dried. Yield: 5.01 g. MS m/z: 245 [M+H]+.